Cas no 954302-12-6 (N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954302-12-6
• MF: C₁₈H₂₁F₃N₄O₂
• MW: 382.380154371262
• CID: 5431358
• Update Time: 2025-08-04

N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)-5-propan-2-yl-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide
• N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H21F3N4O2/c1-11(2)16-15(17(26)22-10-14-7-4-8-27-14)23-24-25(16)13-6-3-5-12(9-13)18(19,20)21/h3,5-6,9,11,14H,4,7-8,10H2,1-2H3,(H,22,26)
• InChI Key： CCIYIVQYSGPJBN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C(C)C)=C(C(NCC2CCCO2)=O)N=N1

Additional information on N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 954302-12-6, represents a convergence of multiple chemical functionalities, including an oxolane ring, a triazole moiety, and a trifluoromethyl-substituted phenyl group. These structural elements not only contribute to its distinct molecular architecture but also open up diverse possibilities for its interaction with biological targets.

The oxolane ring in N-(oxolan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide introduces a cyclic ether functionality, which is known to enhance the compound's solubility and metabolic stability. This feature is particularly valuable in drug design, as it can improve pharmacokinetic properties, thereby increasing the likelihood of therapeutic efficacy. The presence of the triazole ring further adds to the compound's complexity, offering multiple sites for potential interactions with biological receptors. Triazoles are well-documented for their antimicrobial and anti-inflammatory properties, making this compound a promising candidate for further investigation in medicinal chemistry.

The trifluoromethyl group attached to the phenyl ring is another critical feature that influences the compound's chemical behavior and biological activity. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. In particular, the electron-withdrawing nature of the trifluoromethyl group can modulate the electronic properties of the aromatic system, thereby affecting its reactivity and interactions with biological targets. This modification has been widely explored in the development of drugs targeting various diseases, including cancer and neurological disorders.

The propan-2-yl substituent on the phenyl ring adds another layer of complexity to N-(oxolan-2-yl)methyl-5-(propan-2-y l)-1-3-(trifluoromethyl)phenyl -1H -1 , 2 , 3 -triazole -4-carboxamide), contributing to its overall hydrophobicity and influencing its solubility profile. This substitution pattern is often employed in drug design to optimize bioavailability and target engagement. The carboxamide functional group at the 4-position of the triazole ring further enhances the compound's potential for hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-(oxolan -2 - yl)methyl -5 -(propan -2 - yl)-1 -3 -(trifluoromethyl)phenyl -1H -1 , 2 , 3 -triazole -4-carboxamide) with biological targets. These studies have highlighted its potential as an inhibitor of various enzymes implicated in inflammatory pathways. For instance, preliminary computational analyses suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation and pain signaling. Additionally, its structural features suggest possible interactions with other therapeutic targets such as kinases and proteases.

In vitro studies have begun to elucidate the pharmacological profile of N-(oxolan -2 - yl)methyl -5 -(propan -2 - yl)-1 -3 -(trifluoromethyl)phenyl -1H -1 , 2 , 3 -triazole -4-carboxamide). Initial experiments have demonstrated modest inhibitory activity against COX enzymes, indicating a potential therapeutic benefit in conditions such as arthritis or inflammatory bowel disease. Furthermore, its interaction with other enzymes has been explored using enzyme-based assays, revealing additional anti-inflammatory properties. These findings align with the growing interest in multifunctional compounds that can modulate multiple pathways simultaneously.

The synthesis of N-(oxolan -2 - yl)methyl -5 -(propan -2 - yl)-1 -3 -(trifluoromethyl)phenyl -1H -1 , 2 , 3 -triazole -4-carboxamide) presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct key functional groups with high precision. These advances have not only improved yield but also enhanced purity, which are critical factors for subsequent pharmacological evaluation.

The development of novel pharmaceuticals relies heavily on understanding their metabolic fate within living systems. In this context, N-(oxolan _ 2 _ yl)methyl _ 5 _(propan _ 2 _ yl)_ 1 _ 3 _(trifluoromethyl)phenyl _ 1 H _ 1 , 2 , 3 _ triazole _ 4 _ carboxamide) has been subjected to preliminary metabolic studies using liver microsomes and cell culture systems. Initial results suggest that the compound undergoes biotransformation through oxidative pathways involving cytochrome P450 enzymes. Identifying these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The potential applications of N-(oxolan _ 2 _ yl)methyl _ 5 _(propan _ 2 _ yl)_ 1 _ 3 _(trifluoromethyl)phenyl _ 1 H _ 1 , 2 , 3 _ triazole _ 4 _ carboxamide) extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing compounds with activity against other diseases. For example, modifications to its core structure could yield derivatives with antiviral or anticancer properties. Ongoing research aims to explore these possibilities by systematically varying substituents while maintaining key pharmacophoric elements.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how new compounds are designed and evaluated. By leveraging large datasets and predictive models, researchers can accelerate the identification of promising candidates like N-(oxlan_2_ ylmethy l_5_(prop an_2_y l)_13(trifuoro methyl )pheny l_1 H_12_3_tria zole_4_car boxam ide). These computational tools help predict biological activity profiles based on structural features alone before experimental validation becomes necessary.

In conclusion,N_( ox lan_22_ylmethy l_5_(prop an_22_y l)_13(trifuoro methyl )pheny l_12_3_tria zole_44_car boxam ide ) represents an exciting development in pharmaceutical chemistry with significant therapeutic implications . Its complex structure combining multiple functional groups positions it as a potent tool for modulating inflammatory pathways . While further research is needed to fully understand its pharmacological profile , initial findings suggest great promise . As synthetic methods improve along with advances computational biology,N_( ox lan_22_ylmethy l_5_(prop an_22_y l)_13(trifuoro methyl )pheny l_12_3_tria zole_44_car boxam ide ) may emerge as one among next generation therapeutics targeting various human diseases .